carbovir-5/'-O-glucuronide
carbovir-5/'-O-glucuronide
Brand Name:
Vulcanchem
CAS No.:
131956-47-3
VCID:
VC0159831
InChI:
InChI=1S/C17H21N5O8/c1-28-16-11(25)9(23)10(24)12(30-16)15(27)29-7-3-2-6(4-7)22-5-19-8-13(22)20-17(18)21-14(8)26/h2-3,5-7,9-12,16,23-25H,4H2,1H3,(H3,18,20,21,26)/t6-,7+,9+,10+,11-,12+,16+/m1/s1
SMILES:
COC1C(C(C(C(O1)C(=O)OC2CC(C=C2)N3C=NC4=C3NC(=NC4=O)N)O)O)O
Molecular Formula:
C17H21N5O8
Molecular Weight:
423.4 g/mol
carbovir-5/'-O-glucuronide
CAS No.: 131956-47-3
Main Products
VCID: VC0159831
Molecular Formula: C17H21N5O8
Molecular Weight: 423.4 g/mol
CAS No. | 131956-47-3 |
---|---|
Product Name | carbovir-5/'-O-glucuronide |
Molecular Formula | C17H21N5O8 |
Molecular Weight | 423.4 g/mol |
IUPAC Name | [(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate |
Standard InChI | InChI=1S/C17H21N5O8/c1-28-16-11(25)9(23)10(24)12(30-16)15(27)29-7-3-2-6(4-7)22-5-19-8-13(22)20-17(18)21-14(8)26/h2-3,5-7,9-12,16,23-25H,4H2,1H3,(H3,18,20,21,26)/t6-,7+,9+,10+,11-,12+,16+/m1/s1 |
Standard InChIKey | JJUQKQGYGMRGLQ-PGHQIFJOSA-N |
Isomeric SMILES | CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O[C@@H]2C[C@@H](C=C2)N3C=NC4=C3NC(=NC4=O)N)O)O)O |
SMILES | COC1C(C(C(C(O1)C(=O)OC2CC(C=C2)N3C=NC4=C3NC(=NC4=O)N)O)O)O |
Canonical SMILES | COC1C(C(C(C(O1)C(=O)OC2CC(C=C2)N3C=NC4=C3NC(=NC4=O)N)O)O)O |
Synonyms | carbovir-5/'-O-glucuronide |
PubChem Compound | 131454 |
Last Modified | Nov 09 2021 |
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